Cas no 2580249-03-0 (4-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid
• CAS No: 2580249-03-0
• MF: C₁₄H₁₉N₃O₄
• MW: 293.318363428116
• CID: 5661258
• PubChem ID: 165895074
• Update Time: 2025-06-11

4-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(tert-butoxy)carbonyl]amino}-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid
• 2580249-03-0
• EN300-27733153
• 4-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid

• Inchi： 1S/C14H19N3O4/c1-14(2,3)21-13(20)15-11-9-7-5-4-6-8(9)10(12(18)19)16-17-11/h4-7H2,1-3H3,(H,18,19)(H,15,17,20)
• InChI Key： LYQYCLFWNFNZRF-UHFFFAOYSA-N
• SMILES： O(C(NC1=C2C(=C(C(=O)O)N=N1)CCCC2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.13755610g/mol
• Monoisotopic Mass: 293.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid

Introduction to 4-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid (CAS No. 2580249-03-0)

4-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid, identified by the CAS number 2580249-03-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the phthalazine class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butoxy carbonyl amino group and a tetrahydrophthalazine core, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of biologically active molecules.

The tert-butoxy carbonylamino moiety is a protective group commonly employed in peptide synthesis and drug development. Its stability under various reaction conditions while being removable under specific conditions makes it an ideal choice for protecting amino functions during synthetic processes. This feature is particularly relevant in the context of developing new pharmaceuticals, where protecting groups are essential for controlling reaction pathways and minimizing unwanted side reactions.

The tetrahydrophthalazine scaffold is a heterocyclic compound that has been extensively studied for its pharmacological properties. Phthalazines are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them promising candidates for drug discovery. In recent years, there has been growing interest in phthalazine derivatives due to their potential applications in treating neurological disorders, cardiovascular diseases, and infections. The specific substitution pattern in 4-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid may confer unique biological activities that make it a suitable candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of structural diversity in drug discovery. The compound 4-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid exemplifies this principle by combining a well-known pharmacophore with functional groups that enhance its synthetic utility. The tetrahydrophthalazine core provides a rigid scaffold that can be modified to explore different biological activities, while the tert-butoxy carbonylamino group ensures compatibility with standard synthetic protocols.

In the context of drug development, the synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the tert-butoxy carbonylamino group typically involves reactions such as amide bond formation or protection-deprotection strategies. These steps must be carefully controlled to avoid side reactions that could compromise the integrity of the molecule. Advances in synthetic methodologies have enabled more efficient and scalable production of such compounds, which is crucial for their application in preclinical and clinical studies.

One of the most compelling aspects of 4-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid is its potential as a building block for more complex molecules. The presence of both an amine and a carboxylic acid function allows for further derivatization through various chemical transformations. For example, the carboxylic acid group can be used to form esters or amides, while the amine group can undergo alkylation or acylation reactions. These modifications can lead to novel compounds with enhanced biological activity or improved pharmacokinetic properties.

Current research in phthalazine derivatives has focused on identifying new therapeutic targets and understanding their mechanism of action. Studies have shown that phthalazines can modulate various signaling pathways involved in inflammation, neuroprotection, and apoptosis. The compound 4-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid may exhibit similar effects or provide new insights into the pharmacological properties of phthalazine derivatives. Further investigation into its biological activity could uncover new therapeutic possibilities.

The pharmaceutical industry has increasingly recognized the importance of investing in research and development (R&D) to discover new drugs. Compounds like 4-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid play a critical role in this process by serving as starting points for more complex drug candidates. The ability to synthesize and modify these compounds efficiently allows researchers to explore a wide range of biological activities and optimize drug-like properties such as solubility、bioavailability、and metabolic stability.

In conclusion,4-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydrophthalazine-1-carboxylic acid (CAS No. 2580249-03-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules，and its potential applications in treating various diseases are yet to be fully explored. As research continues，this compound is likely to play an important role in the development of new drugs that address unmet medical needs.